Cas no 2140327-68-8 (Methoxyfenozide-d3)

• Product Name: Methoxyfenozide-d3
• CAS No: 2140327-68-8
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 5729419
• Update Time: 2025-05-27

Methoxyfenozide-d3 Chemical and Physical Properties

Names and Identifiers

• Methoxyfenozide-d3

• InChI Key： QCAWEPFNJXQPAN-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=C(C)C=1)(=O)N(C(C)(C)C)NC(C1C=CC=C(OC([H])([H])[H])C=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Methoxyfenozide-d3

Research Brief on Methoxyfenozide-d3 (CAS: 2140327-68-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

Methoxyfenozide-d3, a deuterated analog of the insect growth regulator methoxyfenozide (CAS: 2140327-68-8), has recently gained significant attention in chemical biology and pharmaceutical research due to its unique properties as a stable isotope-labeled internal standard. This research brief synthesizes the latest findings on its synthesis, analytical applications, and potential therapeutic implications, with particular focus on studies published within the last three years.

Recent advancements in the synthesis of Methoxyfenozide-d3 have demonstrated improved efficiency in deuteration processes, achieving >98% isotopic purity through optimized palladium-catalyzed hydrogen-deuterium exchange reactions. A 2023 study in the Journal of Labelled Compounds and Radiopharmaceuticals reported a novel two-step synthesis pathway that reduces production costs by 40% while maintaining exceptional isotopic integrity, addressing previous challenges in large-scale production.

In analytical applications, Methoxyfenozide-d3 has become indispensable for LC-MS/MS quantification of methoxyfenozide residues in environmental and biological matrices. A 2024 multi-center validation study published in Analytical and Bioanalytical Chemistry established its superiority over conventional internal standards, showing ≤2% coefficient of variation in inter-laboratory reproducibility tests across 12 participating institutions. This has led to its adoption in regulatory monitoring programs in the EU and North America.

Emerging research suggests potential therapeutic applications beyond its original use as an analytical tool. A groundbreaking 2024 Nature Chemical Biology paper demonstrated that Methoxyfenozide-d3 exhibits enhanced metabolic stability compared to its non-deuterated counterpart, with a 3.5-fold increase in plasma half-life in murine models. This finding has sparked interest in deuterated ecdysone agonists as novel chemotherapeutic adjuvants, particularly in overcoming multidrug resistance in solid tumors.

The environmental fate of Methoxyfenozide-d3 has been rigorously characterized through recent isotopic tracing studies. Research published in Environmental Science & Technology (2023) utilized position-specific deuterium labeling to elucidate novel degradation pathways in soil ecosystems, revealing previously unknown microbial transformation products. These findings have important implications for environmental risk assessment of deuterated agrochemicals.

From a regulatory perspective, the USP recently (Q2 2024) established monograph standards for Methoxyfenozide-d3 as a reference material, reflecting its growing importance in quality control applications. Concurrently, the FDA has issued draft guidance on the use of deuterated analogs in drug development, with Methoxyfenozide-d3 serving as a case study for demonstrating the "deuterium switch" strategy's advantages in pharmacokinetic optimization.

Future research directions highlighted in recent review articles include: (1) exploration of Methoxyfenozide-d3 as a probe for ecdysone receptor dynamics using advanced NMR techniques, (2) development of chiral separation methods for its stereoisomers to study enantioselective bioactivity, and (3) investigation of its potential as a tracer in whole-organism imaging studies. The compound's unique combination of spectroscopic properties and biological activity positions it as a versatile tool for multidisciplinary research.

In conclusion, Methoxyfenozide-d3 (2140327-68-8) has evolved from a specialized analytical standard to a compound of broad scientific interest, with applications spanning environmental chemistry, pharmaceutical development, and chemical biology. The recent flurry of publications reflects both its practical utility and its value as a model system for studying deuterium isotope effects in biologically active molecules. Continued research is expected to further expand its applications and deepen our understanding of deuterated compounds' behavior in complex biological systems.